Cas no 1217-45-4 (DCA)

DCA Properties

Names and Identifiers

• 9,10-Anthracenedicarbonitrile
• 9,10-DICYANOANTHRACENE
• Anthracene-9,10-dicarbonitrile
• DCA
• Dichloroacetic acid
• Dichloroethanoic acid
• DCA (sensitizer)
• NSC 17556
• 9,10-Dicyanoanthracen
• BIOPPFDHKHWJIA-UHFFFAOYSA-N
• NSC17556
• HMS1579K10
• VZ31051
• AK401025
• ST4502438
• +Expand

• MDL： MFCD00041733
• InChIKey： BIOPPFDHKHWJIA-UHFFFAOYSA-N
• Inchi： 1S/C16H8N2/c17-9-15-11-5-1-2-6-12(11)16(10-18)14-8-4-3-7-13(14)15/h1-8H
• SMILES： N#CC1C2=C([H])C([H])=C([H])C([H])=C2C(C#N)=C2C([H])=C([H])C([H])=C([H])C2=1

Computed Properties

• Exact Mass: 228.06900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Heavy Atom Count: 18
• Complexity: 345
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 47.6

Experimental Properties

• LogP: 3.73636
• PSA: 47.58000
• Refractive Index: 1.5635 (estimate)
• Boiling Point: 360.06°C (rough estimate)
• Melting Point: 340 °C (lit.)
• Solubility: Insuluble (3.2E-4 g/L) (25 ºC),
• Color/Form: Egg yolk prismatic crystals
• Solubility: It is slightly soluble in organic solvents. Its solution shows strong purple fluorescence. It is stable to dimeric water molecules (h4o2)
• Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),

DCA Security Information

• Symbol: GHS06
• WGK Germany：3
• Safety Term：S22-24/25
• Safety Instruction： S22-S24/25
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Prompt：dangerous
• PackingGroup：III
• Risk Phrases： 20/21/22
• HazardClass：6.1

DCA Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%